Cas no 35393-05-6 (Bicycloheptatrienyl)

• Product Name: Bicycloheptatrienyl
• CAS No: 35393-05-6
• MF: C₁₄H₁₄
• MW: 182.260963916779
• CID: 2665631
• Update Time: 2023-08-06

Bicycloheptatrienyl Chemical and Physical Properties

Names and Identifiers

• Bicycloheptatrienyl
• Bi-1,3,5-cycloheptatrien-1-yl
• DQTBPGGDBUPCHT-UHFFFAOYSA-N
• 1,1'-Bi(1,3,5-cycloheptatriene)

• Inchi： 1S/C14H14/c1-2-6-10-13(9-5-1)14-11-7-3-4-8-12-14/h1-9,11H,10,12H2
• InChI Key： DQTBPGGDBUPCHT-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=CC1)C1=CC=CC=CC1

Computed Properties

• Exact Mass: 182.11
• Monoisotopic Mass: 182.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0